3-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-1'-methyl-1,4'-bipiperidine

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-[1-(1-methylpiperidin-4-yl)piperidin-3-yl]piperazine
• InChI: InChI=1S/C23H36N4O2/c1-24-9-6-20(7-10-24)27-8-2-3-21(17-27)26-13-11-25(12-14-26)16-19-4-5-22-23(15-19)29-18-28-22/h4-5,15,20-21H,2-3,6-14,16-18H2,1H3
• InChI Key: QLENXLQVAJPGRF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N2CCCC(C2)N3CCN(CC3)CC4=CC5=C(C=C4)OCO5
• Molecular Formula: C23H36N4O2
• Molecular Weight: 400.6 g/mol

Description

3-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-1'-methyl-1,4'-bipiperidine, also known as BDBM, is a chemical compound that belongs to the class of piperazine derivatives. It is a psychoactive drug that has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 3-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-1'-methyl-1,4'-bipiperidine is not fully understood, but it is believed to act as a serotonin and dopamine reuptake inhibitor. It may also interact with other neurotransmitter systems in the brain, such as the noradrenaline and glutamate systems. 3-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-1'-methyl-1,4'-bipiperidine has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
3-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-1'-methyl-1,4'-bipiperidine has been shown to have a variety of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature in animal studies. It has also been shown to increase locomotor activity and induce hyperactivity in rodents. 3-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-1'-methyl-1,4'-bipiperidine has been shown to have reinforcing effects, indicating its potential for abuse.

Advantages and Limitations for Lab Experiments

3-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-1'-methyl-1,4'-bipiperidine has several advantages for use in lab experiments. It is relatively easy to synthesize and has a well-established chemical structure. It has been used in numerous studies, and its effects are well-documented. However, 3-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-1'-methyl-1,4'-bipiperidine has several limitations. It has been shown to have potential for abuse, which may limit its use in certain studies. It also has limited solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-1'-methyl-1,4'-bipiperidine. One area of interest is its potential as a treatment for depression and other psychiatric disorders. Further studies are needed to investigate its efficacy and safety in humans. Another area of interest is its mechanism of action. More research is needed to fully understand how 3-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-1'-methyl-1,4'-bipiperidine interacts with neurotransmitter systems in the brain. Additionally, studies are needed to investigate the long-term effects of 3-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-1'-methyl-1,4'-bipiperidine use and its potential for abuse.

Synthesis Methods

3-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-1'-methyl-1,4'-bipiperidine can be synthesized using a variety of methods, including the reaction of 1,3-benzodioxole-5-carboxaldehyde with piperazine and 1,4-bis(3-chloropropyl)piperazine in the presence of a catalyst. The resulting product is then methylated using methyl iodide to yield 3-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-1'-methyl-1,4'-bipiperidine.

Scientific Research Applications

3-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-1'-methyl-1,4'-bipiperidine has been used in scientific research to study its effects on the central nervous system. It has been shown to have psychoactive properties similar to those of other piperazine derivatives, such as 1-benzylpiperazine (BZP) and 1-(3-trifluoromethylphenyl)piperazine (TFMPP). 3-[4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinyl]-1'-methyl-1,4'-bipiperidine has been used in studies to investigate its potential as a treatment for depression, anxiety, and other psychiatric disorders.